3-(furan-2-yl)-1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 5-(furan-2-yl)-2-(4-methylphenyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C15H12N2O3/c1-10-4-6-11(7-5-10)17-13(15(18)19)9-12(16-17)14-3-2-8-20-14/h2-9H,1H3,(H,18,19)
• InChI Key: LOGNWPIEVNCXNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CC(=N2)C3=CC=CO3)C(=O)O
• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol
• Solubility: >40.2 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(Furan-2-yl)-1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid, also known as FMPCA, is a heterocyclic compound belonging to the pyrazole family. This compound has several applications in scientific research, including synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Antimicrobial Activity

One notable application of compounds related to 3-(furan-2-yl)-1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid is their antimicrobial activity. For instance, a study involving the synthesis and characterization of novel chitosan Schiff bases, incorporating heterocyclic moieties like furan-2-yl, highlighted their significant antimicrobial potential. These compounds were evaluated against a variety of gram-negative and gram-positive bacteria, as well as fungi, demonstrating varied antimicrobial activities based on the Schiff base moiety. The study emphasized the potential of these compounds in developing new antimicrobial agents without cytotoxicity to human cells (Hamed et al., 2020).

Synthetic Methodologies and Applications

The compound's derivatives have been utilized in catalytic synthesis studies, showing their role in producing potent antioxidant agents. A study elaborated on the synthesis of chalcone derivatives from furan-2-carbonyl compounds, demonstrating their significant in vitro antioxidant activity. This research not only showcased the antioxidant potential of these derivatives but also their interactions with protein tyrosine kinase, hinting at broader biological applications (Prabakaran et al., 2021).

Analytical and Spectral Studies

Compounds containing the furan ring, such as 3-(furan-2-yl)-1-(4-methylphenyl)-1H-pyrazole-5-carboxylic acid, have been the focus of analytical and spectral studies to understand their properties and potential applications. Research on furan ring-containing organic ligands has explored their synthesis, characterization, and chelating properties, highlighting their antimicrobial activity and potential as biobased building blocks for pharmaceutical and polymer industries (Patel, 2020).